Cas no 155836-05-8 (β-D-Glucopyranoside, (1S,4aS,6S,7S,7aS)-1,4a,5,6,7,7a-hexahydro-6-hydroxy-7-(hydroxymethyl)cyclopenta[c]pyran-1-yl (9CI))

• Product Name: β-D-Glucopyranoside, (1S,4aS,6S,7S,7aS)-1,4a,5,6,7,7a-hexahydro-6-hydroxy-7-(hydroxymethyl)cyclopenta[c]pyran-1-yl (9CI)
• CAS No: 155836-05-8
• MF: C₁₅H₂₄O₉
• MW: 348.345665931702
• CID: 221347
• Update Time: 2024-03-01

β-D-Glucopyranoside, (1S,4aS,6S,7S,7aS)-1,4a,5,6,7,7a-hexahydro-6-hydroxy-7-(hydroxymethyl)cyclopenta[c]pyran-1-yl (9CI) Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside,(1S,4aS,6S,7S,7aS)-1,4a,5,6,7,7a-hexahydro-6-hydroxy-7-(hydroxymethyl)cyclopenta[c]pyran-1-yl(9CI)
• b-D-Glucopyranoside,1,4a,5,6,7,7a-hexahydro-6-hydroxy-7-(hydroxymethyl)cyclopenta[c]pyran-1-yl,[1S-(1a,4aa,6a,7a,7aa)]-
• Thunaloside
• CID 101664502
• β-D-Glucopyranoside, (1S,4aS,6S,7S,7aS)-1,4a,5,6,7,7a-hexahydro-6-hydroxy-7-(hydroxymethyl)cyclopenta[c]pyran-1-yl (9CI)

• Inchi： 1S/C15H24O9/c16-4-7-8(18)3-6-1-2-22-14(10(6)7)24-15-13(21)12(20)11(19)9(5-17)23-15/h1-2,6-21H,3-5H2/t6-,7-,8-,9+,10-,11+,12-,13+,14-,15-/m0/s1
• InChI Key： GCWUDVRYCRPVLH-JWCVOPGOSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@H]1[C@H]2[C@@H](C=CO1)C[C@@H]([C@@H]2CO)O

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 458
• Topological Polar Surface Area: 149

Experimental Properties

• Density: 1.56±0.1 g/cm3(Predicted)
• Boiling Point: 630.3±55.0 °C(Predicted)
• pka: 12.80±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Iridoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Iridoid O-glycosides